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Compound of Interest

Compound Name: Acetic-2-13C acid, anhydride
CAS No.: 17830-01-2
Cat. No.: B6595059
Get Quote
. J

Executive Summary & Operational Context[1][2][3]
[4][5][6]

Acetic-2-13C anhydride (CAS: 108-24-7, labeled) represents a unique intersection of high
economic value and significant chemical hazard.[1][2] Unlike standard acetic anhydride, the
isotopic labeling (

C at the C2 position) necessitates a rigorous decision-making framework that balances cost
recovery with safety compliance.

This guide provides an autonomous, field-validated protocol for the disposal of this compound.
It moves beyond generic SDS advice to address the specific "why" and "how" of handling
moisture-sensitive, lachrymatory stable isotopes in a research environment.

Critical Safety Directive: Although

C is a stable isotope and non-radioactive, the chemical properties of the parent anhydride
(corrosivity, flammability, water reactivity) remain the primary safety drivers.[2] Never dispose of
this material down the drain.[3]
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Chemical Properties & Hazard Profile[1][2][8][9]

Effective disposal requires understanding the material's physical behavior. Acetic anhydride is a
lachrymator (tear-inducing) and reacts violently with water.

Property Data Operational Implication

Stable isotope; treat as
Molecular Formula chemical, not radiological
waste.[1][2][4]

Ignitable (D001). Static
Flash Point 49°C (120°F) discharge precautions
required.[1]

Hydrolysis Risk. violent
Reactivity Water-Reactive exotherm upon contact with

water.[1]

Corrosive (D002). Requires
Corrosivity Corrosive to skin/eyes butyl rubber or Silver Shield
gloves.[1]

Strong vinegar odor indicates
Odor Threshold ~0.1-0.3 ppm )
containment breach.[1]

Decision Framework: Recovery vs. Disposal

Before initiating destruction, evaluate the material's state.[2][5] The high cost of

C enrichment often justifies recovery of unreacted starting material.

Workflow Logic Diagram

The following decision tree illustrates the operational logic for managing Acetic-2-13C
Anhydride inventories.
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Figure 1: Decision matrix for evaluating recovery versus destruction of isotopically labeled

acetic anhydride.
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Protocol A: Safe Destruction (Small Scale
Neutralization)

Scope: This protocol is for neutralizing small residuals (e.g., <50 mL) remaining in syringes,
vials, or glassware.[2] Mechanism: Controlled hydrolysis converts the anhydride to acetic acid
(Exothermic), followed by acid neutralization.[2]

[11[2]
Required Equipment

e Chemical Fume Hood (Face velocity >100 fpm)[1][2]

Ice bath

1L Beaker (borosilicate glass)

Saturated Sodium Bicarbonate (

) or Sodium Hydroxide (

» IM)[1][2]

Personal Protective Equipment (PPE): Splash goggles, face shield, nitrile gloves (double
gloved) or butyl rubber.[2]

Step-by-Step Procedure

o Preparation: Place a 1L beaker containing 500 mL of water into an ice bath inside the fume
hood. Allow water to cool to <10°C.

o Causality: The hydrolysis reaction is highly exothermic. The ice bath acts as a heat sink to
prevent "runaway" boiling or splashing [1].

o Controlled Addition: Using a dropping funnel or syringe, add the Acetic-2-13C anhydride
dropwise to the chilled water.

o Warning:NEVER add water to the anhydride.[6] This can cause flash vaporization and
projection of corrosive liquid. Always add the anhydride to the water (Acid to Water rule).
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o Agitation: Stir gently (magnetic stir bar preferred) to ensure dispersion. The solution will
become acidic as acetic acid forms.[7][6]

o Neutralization: Once hydrolysis is complete (no visible oil droplets), slowly add saturated
sodium bicarbonate or 1M NaOH.[2]

o Observation: Watch for effervescence (

release). Stop addition if foaming reaches 50% of beaker height.

 Verification: Test pH. Continue adding base until pH is between 6 and 9.

» Final Disposal: The resulting solution is a dilute salt solution (Sodium Acetate-

C). Dispose of this agueous mixture according to your institution's drain disposal guidelines

or collect as non-hazardous aqueous waste if local regulations are strict.

Protocol B: Commercial Waste Stream (Large Scale)

[1]

Scope: For expired bottles or bulk reaction mixtures (>50 mL). Regulatory Basis: RCRA
(Resource Conservation and Recovery Act) compliance.

Acetic anhydride is regulated as a hazardous waste due to its Ignitability (D001) and
Corrosivity (D002) [2].

Packaging & Labeling Requirements[1][10][11]

» Container: Use the original glass container or a high-density polyethylene (HDPE) waste
drum. Ensure the cap is a pressure-venting type if there is any risk of continued reaction.

e Segregation: Do not mix with:
o Oxidizers (Fire risk)[1][2]
o Alcohols or Water (Exothermic reaction)[1][2]

o Caustics (Violent neutralization)[1][2]
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e Labeling:

(¢]

Chemical Name: Acetic Anhydride (Acetic-2-13C).[1]

[¢]

Hazards: Flammable, Corrosive.[8][2][6]

Codes: D001, D002.

[¢]

[e]

Isotope Note: Clearly mark "Stable Isotope - Non-Radioactive" to prevent rejection by
waste handlers who might mistake "C-13" for "C-14" [3].

Emergency Response: Spills

In the event of a spill outside primary containment:

o Evacuate & Ventilate: Vapors are lachrymatory. Clear the area immediately.

e Do NOT Use Water: Water will accelerate the release of acetic acid vapors.[6]

» Absorption: Use vermiculite, dry sand, or a commercial non-combustible absorbent pad [4].

[2][6]

o Neutralization (Surface): After absorbing the bulk liquid, wipe the surface with a dilute sodium
bicarbonate solution to neutralize acidic residues.

: Evacuate Area .y ) Apply Vermiculite/Sand Collect in Sealed Container
SRl (Lachrymator Risk) g (B0 @ VanilkiE Label as Hazardous Waste

Click to download full resolution via product page

Figure 2: Emergency response workflow for acetic anhydride spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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